3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol

• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 3-(1,4-dioxaspiro[4.5]decan-8-ylamino)propan-1-ol
• InChI: InChI=1S/C11H21NO3/c13-7-1-6-12-10-2-4-11(5-3-10)14-8-9-15-11/h10,12-13H,1-9H2
• InChI Key: LSVDBLBDRUYYRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1NCCCO)OCCO2

Description

3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol is a synthetic organic compound featuring a 1,4-dioxaspiro[4.5]decane core substituted at the 8-position with a 3-aminopropanol group. The spirocyclic core consists of a cyclohexanone ethylene ketal, a motif known for enhancing metabolic stability and modulating solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol typically involves the reaction of 1,4-dioxaspiro[4.5]decan-8-ol with appropriate amines under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This includes the use of continuous flow reactors and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: It can participate in nucleophilic substitution reactions, where the amino group is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as halides. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce secondary alcohols .

Scientific Research Applications

3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly for targeting specific enzymes or receptors.

Industry: It is used in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in signaling pathways related to cell growth and apoptosis .

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

Key analogues differ in substituents at the 8-position of the spirocyclic core, influencing physicochemical properties and biological activity. Below is a comparative analysis:

Compound Name	Substituent at 8-Position	Molecular Formula	Key Features/Applications	References
3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol	3-aminopropanol	C₁₂H₂₁NO₃	Amino alcohol enhances solubility and H-bonding
8-Phenyl-1,3-diazaspiro[4.5]decane-2,4-dione	Phenylpiperazine-propyl	C₂₃H₂₆N₄O₂	Antagonistic activity at serotonin receptors
4-(3-(5-Fluoro-1H-indol-2-yl)phenyl)cyclohexan-1-one	Phenylindole	C₂₁H₁₈FNO	Inhibitor of AAA ATPase p97
N-(3-(1H-Imidazol-1-yl)propyl)-1,4-dioxaspiro[4.5]decan-8-amine	Imidazole-propylamino	C₁₅H₂₅N₃O₂	Intermediate in automated organic synthesis
Ethyl 3-(1,4-Dioxaspiro[4.5]decan-8-yl)acrylate	Ethyl acrylate	C₁₃H₁₈O₅	Ester derivative for prodrug strategies
1,4-Dioxaspiro[4.5]decan-8-ol	Hydroxyl	C₈H₁₄O₃	Precursor for spirocyclic drug candidates

Pharmacological and Physicochemical Properties

• Solubility: The amino alcohol group in the target compound likely improves aqueous solubility compared to lipophilic analogues like phenylindoles or esters .
• Bioactivity: Phenylpiperazine derivatives (e.g., compound 13 in ) exhibit serotonin receptor antagonism, while indole-based spiro compounds target ATPases . The amino alcohol’s H-bonding may favor kinase or GPCR interactions.
• Metabolic Stability : The ketal group in the spiro core resists oxidative degradation, a feature shared across analogues .

Structure-Activity Relationships (SAR)

• Electron-Withdrawing Groups : Chlorophenyl substituents (e.g., compound 14 in ) enhance receptor binding affinity compared to phenyl groups.
• Polar Substituents: Amino alcohols (target compound) vs. esters () influence membrane permeability and target engagement.
• Steric Effects : Bulky substituents (e.g., imidazole-propyl in ) may limit access to hydrophobic binding pockets.

Biological Activity

The compound 3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol is a derivative of the spirocyclic class of compounds, which has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Molecular Characteristics

• Molecular Formula : C₉H₁₆N₄O₃
• Molecular Weight : 172.22 g/mol
• CAS Number : 17159-82-9

Structural Features

The compound features a spirocyclic structure, which is significant in medicinal chemistry due to its ability to interact with various biological targets. The presence of the dioxaspiro moiety contributes to its unique pharmacological profile.

Research indicates that compounds with spirocyclic structures often exhibit diverse biological activities, including:

• Antidepressant Effects : Some derivatives have shown affinity for serotonin receptors, particularly the 5-HT1A receptor, which is crucial in mood regulation .
• Neuroprotective Properties : Certain spirocyclic compounds have been linked to neuroprotection in in vitro models, suggesting potential applications in neurodegenerative diseases .

1. Serotonin Receptor Agonism

A study investigated the activity of related compounds on serotonin receptors. The findings indicated that modifications in the spirocyclic structure could enhance receptor affinity and selectivity, particularly for the 5-HT1A receptor. This suggests that 3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol may possess similar properties .

2. Antinociceptive Activity

In vivo studies demonstrated that certain analogs of dioxaspiro compounds exhibited significant antinociceptive effects in animal models. These effects are attributed to their interaction with pain pathways, potentially offering new avenues for pain management therapies .

Case Study 1: Neuroprotective Effects

In a comparative study involving various spirocyclic compounds, researchers assessed the neuroprotective effects of 3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol against oxidative stress-induced neuronal damage. The compound demonstrated significant protective effects at specific concentrations, indicating its potential as a therapeutic agent in neurodegenerative conditions.

Case Study 2: Antidepressant Activity

Another study focused on the antidepressant-like effects of similar compounds in rodent models. The results showed that administration of these compounds led to significant reductions in depressive-like behaviors, correlating with increased serotonin levels in the brain. This provides a basis for further exploration into the antidepressant potential of 3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol.

Table 1: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects
Serotonin Receptor Agonism	1-(2-methoxyphenyl)piperazine	Increased affinity for 5-HT1A receptor
Neuroprotective	Various spirocyclic derivatives	Protection against oxidative stress
Antinociceptive	Dioxaspiro analogs	Significant reduction in pain response

Table 2: Comparative Analysis of Spirocyclic Compounds

Compound Name	Molecular Weight (g/mol)	Key Biological Activity
3-({1,4-Dioxaspiro[4.5]decan-8-yl}amino)propan-1-ol	172.22	Potential antidepressant
1-(2-methoxyphenyl)piperazine	250.34	Serotonin receptor agonist
1,4-Dithiaspiro[4.5]decan derivatives	Varies	Neuroprotective and analgesic